Cas no 844877-56-1 (b-L-Xylofuranose, tetraacetate(9CI))

• Product Name: b-L-Xylofuranose, tetraacetate(9CI)
• CAS No: 844877-56-1
• MF: C₁₃H₁₈O₉
• MW: 318.276625156403
• CID: 716297
• PubChem ID: 40429022
• Update Time: 2025-04-19

b-L-Xylofuranose, tetraacetate(9CI) Chemical and Physical Properties

Names and Identifiers

• b-L-Xylofuranose, tetraacetate(9CI)
• 1,2,3,5-TETRA-O-ACETYL-BETA-L-XYLOFURANOSE
• 1,2,3,5-TETRA-O-ACETYL-B-L-XYLOFURANOSE
• 844877-56-1

• Inchi： 1S/C13H18O9/c1-6(14)18-5-10-11(19-7(2)15)12(20-8(3)16)13(22-10)21-9(4)17/h10-13H,5H2,1-4H3/t10-,11+,12-,13-/m0/s1
• InChI Key： IHNHAHWGVLXCCI-RNJOBUHISA-N
• SMILES： O1[C@@H]([C@H]([C@@H]([C@@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 318.09508215g/mol
• Monoisotopic Mass: 318.09508215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 114Ų